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Compound of Interest

Bisindolylmaleimide X
Compound Name:
hydrochloride

cat. No.: B10766975

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bisindolylmaleimide XI hydrochloride (also known as BIM Xl or Ro 31-0432) is a potent and
selective, cell-permeable inhibitor of Protein Kinase C (PKC) isoforms.[1][2][3] Its selectivity for
specific PKC isoforms makes it a valuable tool in signal transduction research and drug
discovery, particularly in studies related to T-cell activation, cardiac contractility, and cancer.[1]
[2] This document provides detailed protocols for the preparation, storage, and application of
Bisindolylmaleimide Xl hydrochloride stock solutions to ensure experimental reproducibility
and accuracy.

Compound Information
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Property Value Source
Synonyms BIM XI, Ro 31-0432 [1]
Molecular Formula C28H28N402 * HCI [1][4]
Molecular Weight 489.0 g/mol [1]
Purity >98% [11[2]
Form Crystalline solid [1]

- Soluble in DMSO and
Solubility Methanol [1][2]114]

Mechanism of Action

Bisindolylmaleimide Xl hydrochloride is a highly selective inhibitor of Protein Kinase C
(PKC). It functions as an ATP-competitive inhibitor, targeting the kinase domain of PKC.[5] This
inhibition prevents the phosphorylation of downstream target proteins involved in various
cellular processes. BIM Xl displays greater selectivity for certain PKC isoforms, as indicated by
the following 1Cso values:

PKC Isoform ICso0 Value
PKCa 9 nM
PKCBI 28 nM
PKCBII 31nM
PKCy 37 nM
PKCe 108 nM

Source:[1][3][6]

This selectivity allows for the targeted investigation of specific PKC-mediated signaling
pathways.
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Signaling Pathway Inhibition

Bisindolylmaleimide XI hydrochloride's inhibition of PKC isoforms can impact multiple
downstream signaling cascades critical to cell proliferation, differentiation, and apoptosis.[2] By
blocking PKC, BIM XI can modulate pathways such as the MAPK/ERK and PI3K/Akt signaling
pathways.
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Caption: Inhibition of PKC by Bisindolylmaleimide XI.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b10766975?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Bisindolylmaleimide XI
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

» Bisindolylmaleimide Xl hydrochloride (solid form)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of Bisindolylmaleimide Xl hydrochloride to equilibrate to room
temperature before opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of the compound. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 0.489 mg of Bisindolylmaleimide XI
hydrochloride (Molecular Weight = 489.0 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
compound. For the example above, add 100 pL of DMSO.

o Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming
(e.g., in a 37°C water bath) may be necessary to fully dissolve the compound.[2]

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles which can lead to degradation of
the compound.
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o Storage: Store the aliquots at -20°C or -80°C for long-term storage.[1][7][8]

Storage and Stability:

Form Storage Temperature Stability

Solid -20°C > 4 years
Stock Solution in DMSO -20°C Up to 1 month
Stock Solution in DMSO -80°C Up to 6 months

Sources:[1][7][8]

Protect the stock solution from light.

Preparation of Working Solutions

Procedure:
e Thaw a single aliquot of the 10 mM stock solution at room temperature.

» Dilute the stock solution to the desired final concentration using the appropriate cell culture
medium or buffer immediately before use.

e Mix the working solution thoroughly by gentle pipetting or inversion.

Note: The final concentration of DMSO in the working solution should be kept low (typically
<0.5%) to avoid solvent-induced cellular toxicity.

Experimental Workflow

The following diagram outlines a typical workflow for an in vitro experiment using
Bisindolylmaleimide XI hydrochloride.
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Caption: General experimental workflow for using BIM XI.

Applications

Bisindolylmaleimide XI hydrochloride is a versatile tool for studying a range of biological

processes:

+ T-Cell Activation and Proliferation: It has been shown to prevent T-cell activation and

proliferation, making it useful for immunology research.[1][2]
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e Cardiovascular Research: Inhibition of PKCa by BIM XI has been associated with enhanced
cardiac contractility and protection from heart failure.[1][2]

» Cancer Biology: Given the role of PKC in cell proliferation and survival, BIM Xl is utilized to
investigate cancer signaling pathways.[2]

» Neuroscience: It has been used to study the role of PKC in neuronal signaling.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling the compound and its solutions.

e Handle the compound in a well-ventilated area.

o Refer to the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Bisindolylmaleimide XI Hydrochloride Stock
Solution: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10766975#preparing-bisindolylmaleimide-xi-
hydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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